Cas no 80278-33-7 (2-(isoquinolin-5-yloxy)ethan-1-amine)

2-(Isoquinolin-5-yloxy)ethan-1-amine is a versatile organic compound featuring an isoquinoline core linked to an ethanamine moiety via an ether bridge. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The isoquinoline scaffold offers potential for binding to biological targets, while the primary amine group enhances solubility and provides a handle for further functionalization. Its well-defined molecular architecture ensures consistent performance in coupling reactions and derivatization processes. The compound is particularly useful in the development of bioactive molecules, where its balanced lipophilicity and electronic properties contribute to optimized pharmacokinetic profiles. Suitable for controlled reactions under mild conditions, it is supplied with high purity for research and industrial applications.
2-(isoquinolin-5-yloxy)ethan-1-amine structure
80278-33-7 structure
Product Name:2-(isoquinolin-5-yloxy)ethan-1-amine
CAS No:80278-33-7
MF:C11H12N2O
MW:188.225782394409
CID:6020008
PubChem ID:12902793
Update Time:2025-05-25

2-(isoquinolin-5-yloxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(isoquinolin-5-yloxy)ethan-1-amine
    • EN300-1858257
    • 80278-33-7
    • Inchi: 1S/C11H12N2O/c12-5-7-14-11-3-1-2-9-8-13-6-4-10(9)11/h1-4,6,8H,5,7,12H2
    • InChI Key: HRVATTHVDQYIGO-UHFFFAOYSA-N
    • SMILES: O(CCN)C1=CC=CC2C=NC=CC1=2

Computed Properties

  • Exact Mass: 188.094963011g/mol
  • Monoisotopic Mass: 188.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 48.1Ų

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Additional information on 2-(isoquinolin-5-yloxy)ethan-1-amine

Comprehensive Overview of 2-(isoquinolin-5-yloxy)ethan-1-amine (CAS No. 80278-33-7): Properties, Applications, and Research Insights

2-(isoquinolin-5-yloxy)ethan-1-amine, identified by its CAS number 80278-33-7, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an isoquinoline moiety with an ethoxyamine side chain, making it a versatile intermediate for drug discovery and material science. Researchers are increasingly exploring its potential due to its bioactive properties and structural adaptability, particularly in targeting enzyme modulation and receptor interactions.

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Recent studies highlight the role of 2-(isoquinolin-5-yloxy)ethan-1-amine in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing demands for novel therapeutics in oncology and neurology. Queries such as "how to synthesize isoquinoline-based amines" or "80278-33-7 safety data" indicate user focus on practical synthesis protocols and regulatory compliance. Analytical techniques like HPLC and NMR are critical for purity assessment, ensuring reproducibility in lab-scale and industrial applications.

From an SEO perspective, integrating keywords like "buy 2-(isoquinolin-5-yloxy)ethan-1-amine," "80278-33-7 supplier," or "isoquinoline amine derivatives" can improve visibility for B2B platforms. The compound’s patent landscape reveals its inclusion in proprietary formulations, particularly for central nervous system (CNS) disorders. Environmental considerations, such as biodegradability and low ecotoxicity, also resonate with sustainability-driven searches, positioning it as a candidate for green pharmaceutical intermediates.

In conclusion, 2-(isoquinolin-5-yloxy)ethan-1-amine (CAS 80278-33-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with rigorous research validation, make it a compound of enduring scientific and commercial value. Future directions may explore its nanocarrier compatibility or catalytic applications, further expanding its industrial footprint.

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